(E)-3-(1-(3-(2,5-difluorophenyl)acryloyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[1-[(E)-3-(2,5-difluorophenyl)prop-2-enoyl]piperidin-4-yl]pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H18F2N4O2/c22-15-4-5-18(23)14(12-15)3-6-19(28)26-10-7-16(8-11-26)27-13-25-20-17(21(27)29)2-1-9-24-20/h1-6,9,12-13,16H,7-8,10-11H2/b6-3+
• InChI Key: XQPIWIKLBKAFBB-ZZXKWVIFSA-N
• Canonical SMILES: C1CN(CCC1N2C=NC3=C(C2=O)C=CC=N3)C(=O)C=CC4=C(C=CC(=C4)F)F
• Isomeric SMILES: C1CN(CCC1N2C=NC3=C(C2=O)C=CC=N3)C(=O)/C=C/C4=C(C=CC(=C4)F)F
• Molecular Formula: C21H18F2N4O2
• Molecular Weight: 396.4 g/mol

Description

(E)-3-(1-(3-(2,5-difluorophenyl)acryloyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H18F2N4O2 and its molecular weight is 396.398. The purity is usually 95%.
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Scientific Research Applications

Antiparkinsonian and Analgesic Activities

Compounds derived from substituted pyridine, including those structurally related to the specified compound, have been synthesized and evaluated for their analgesic and antiparkinsonian activities. These studies highlight the therapeutic potential of such compounds against Parkinson's disease and pain, with activities comparable to known drugs like Valdecoxib® and Benzatropine® (Amr, Maigali, & Abdulla, 2008).

Anti-cancer Activities

Pyrimidinone derivatives, which share a core structural motif with the specified compound, have shown significant anti-cancer activities against various human tumor cell lines. The presence of specific substituents like piperidine/pyrrolidine enhances these activities, suggesting the potential of structurally related compounds in cancer therapy (Singh & Paul, 2006).

Antimicrobial and Antiviral Activities

Certain derivatives encompassing pyridine and pyrimidine rings have been synthesized and screened for their in vitro antiviral and antitumor activities. These studies showcase the broad-spectrum activity of such compounds, including against herpes simplex virus-1 (HSV-1) and human immunodeficiency virus-1 (HIV-1), highlighting their potential in antimicrobial and antiviral research (El-Subbagh et al., 2000).

Anti-inflammatory Activities

Research on compounds derived from citrazinic acid, a related structural framework, has led to the development of pyridines, pyrimidinones, and oxazinones with notable anti-inflammatory properties. These compounds have been synthesized using innovative chemical reactions and have demonstrated efficacy comparable to Prednisolone®, a reference anti-inflammatory drug (Amr, Sabry, & Abdulla, 2007).